Cas no 2593-55-7 (1,4-Naphthalenedione,2-methyl-3-(methylthio)-)
2593-55-7 structure
Product Name:1,4-Naphthalenedione,2-methyl-3-(methylthio)-
CAS No:2593-55-7
MF:C12H10O2S
MW:218.271602153778
CID:289068
PubChem ID:248745
Update Time:2025-04-19
1,4-Naphthalenedione,2-methyl-3-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Naphthalenedione,2-methyl-3-(methylthio)-
- 2-methyl-3-methylsulfanylnaphthalene-1,4-dione
- 2-methyl-3-methylthio-1,4-naphthoquinone
- 2-methyl-3-(methylsulfanyl)naphthoquinone
- NSC-66166
- SCHEMBL2599369
- 2593-55-7
- 2-Methyl-3-(methylthio)naphthalene-1,4-dione
- NSC66166
- DTXSID20290022
- CHEMBL4476004
- 2-methyl-3-(methylsulfanyl)naphthalene-1,4-dione
-
- Inchi: 1S/C12H10O2S/c1-7-10(13)8-5-3-4-6-9(8)11(14)12(7)15-2/h3-6H,1-2H3
- InChI Key: LQCRQSQHGKVTCR-UHFFFAOYSA-N
- SMILES: S(C)C1C(C2C=CC=CC=2C(C=1C)=O)=O
Computed Properties
- Exact Mass: 218.04000
- Monoisotopic Mass: 218.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 59.4Ų
Experimental Properties
- Density: 1.27
- Boiling Point: 355.9°Cat760mmHg
- Flash Point: 156.9°C
- Refractive Index: 1.622
- PSA: 59.44000
- LogP: 2.70260
1,4-Naphthalenedione,2-methyl-3-(methylthio)- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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